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Compound of Interest

Compound Name: Copper methionine

Cat. No.: B13647792

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of
copper-methionine complexes. It is designed to serve as a comprehensive resource, offering
detailed experimental protocols, tabulated quantitative data for easy comparison, and visual
representations of workflows and molecular structures to facilitate understanding and
replication.

Introduction

Copper complexes with amino acids, particularly essential amino acids like methionine, are of
significant interest in various scientific fields, including biochemistry, pharmacology, and
nutrition.[1] Methionine, a sulfur-containing amino acid, can chelate with metal ions like
copper(ll) through its amino and carboxylate groups.[2][3] These complexes have potential
applications as nutritional supplements, therapeutic agents, and in the study of copper
transport and metabolism.[4][5][6] The synthesis of bis(methioninato)copper(ll) results in a
crystalline solid, and its structural elucidation is crucial for understanding its chemical behavior
and biological activity.

Synthesis of Copper-Methionine Complex
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The synthesis of copper-methionine complexes can be achieved through various methods. This
section details a common and reproducible experimental protocol.

Experimental Protocol: Synthesis from Copper Sulfate
and DL-Methionine

This protocol outlines the synthesis of a copper-methionine complex using readily available
starting materials.

Materials:

DL-Methionine

Copper Sulfate Pentahydrate (CuSOa-5H20)

Sodium Hydroxide (NaOH)

Distilled Water

Procedure:
e Preparation of Reactant Solutions:

o Dissolve D,L-methionine in distilled water at a concentration of 80 g/L. Heat the solution to
65+5°C to ensure complete dissolution.[7]

o Separately, prepare an agueous solution of copper sulfate pentahydrate (CuSOa4-5H20) by
dissolving 66.94 g in 500 ml of distilled water.[7]

e Reaction:

o Mix the methionine and copper sulfate solutions at a molar ratio of 2:1
(methionine:copper).[7]

o Gradually add a 50% NaOH solution to the mixture to adjust the pH to approximately 7.
This will induce the precipitation of the complex.[7] Some procedures suggest a pH range
of 4.0-6.0 for the reaction.[8]
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« |solation and Purification:
o Collect the resulting precipitate by vacuum filtration.[8][9]

o Wash the precipitate several times with distilled water to remove any unreacted starting

materials and byproducts.[1][9]

o Dry the purified complex in an oven at 50°C for 48 hours to obtain a fine powder.[7]

Reactant Preparation
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Caption: Experimental workflow for the synthesis of copper-methionine complex.

Characterization of the Copper-Methionine Complex

A thorough characterization of the synthesized complex is essential to confirm its identity,
purity, and structural features. This involves a combination of spectroscopic, thermal, and
analytical techniques.

Elemental Analysis

Elemental analysis is performed to determine the empirical formula of the complex and to
confirm the metal-to-ligand ratio.
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Element Theoretical % Experimental %
Carbon (C) 26.46 26.35

Hydrogen (H) 441 4.35

Nitrogen (N) 6.17 6.15

Copper (Cu) ~16-18 17.06 - 18.05[8]

Theoretical values are calculated for Cu(CsH10NO2S)2.[1] Experimental values are sourced
from various studies.[8][10][11]

Spectroscopic Characterization

3.2.1. Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy provides information about the coordination of the methionine ligand to the
copper ion by observing shifts in the vibrational frequencies of key functional groups.[2]

. Free Methionine Copper-Methionine .
Functional Group Interpretation
(cm™?) Complex (cm™?)

Involvement of the
N-H Stretch 3146 Shifted amino group in
coordination.[2]

Involvement of the
C=0 Stretch ~1660 Shifted carboxylate group in
coordination.[2][12]

Formation of a
Cu-N Vibration - ~400-500 copper-nitrogen bond.
[13]

Formation of a
Cu-0O Vibration - ~300-400 copper-oxygen bond.
[13]
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Note: Specific peak positions can vary slightly depending on the experimental conditions and
the specific form of the complex.[14]

3.2.2. UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is used to study the electronic transitions within the complex, which
provides insights into the coordination geometry around the copper(ll) ion. The d-d transitions
for Cu(ll) complexes are typically observed in the visible region.[2][15]

Transition Wavelength (A_max) Geometry

Tetragonal distortion (Jahn-
Teller effect)[2]

d-d transition ~617 nm

Ligand-to-Metal Charge - Covalent nature of the metal-
~ nm
Transfer (LMCT) ligand bond.[2]

The UV-Vis spectrum of the copper-methionine complex shows a broad absorption band in the
visible region, characteristic of d-d transitions in copper(ll) complexes.[16][17][18]

Thermal Analysis
3.3.1. Thermogravimetric Analysis (TGA)
TGA is used to study the thermal stability of the complex and to determine the presence of any

coordinated or lattice water molecules. The analysis is typically carried out under a nitrogen
atmosphere.[19]

Temperature Range (°C) Weight Loss (%) Assignment

<150 Varies Loss of lattice water.[11]

Decomposition of the organic
ligand.[11][19]

150 - 300 Varies

Formation of copper oxide as
the final residue.[11]

> 300 Varies
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The specific decomposition temperatures and weight loss percentages can provide information
about the stoichiometry and thermal stability of the complex.[20]
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Caption: Workflow for the characterization of the copper-methionine complex.

Molecular Structure and Coordination

Based on the collective data from the characterization techniques, a proposed structure for the
bis(methioninato)copper(ll) complex can be elucidated.

o Coordination: Methionine acts as a bidentate ligand, coordinating to the copper(ll) ion
through the nitrogen atom of the amino group and one of the oxygen atoms of the
deprotonated carboxylate group, forming a stable five-membered chelate ring.[21]

o Geometry: The geometry around the central copper(ll) ion is typically a distorted octahedron
or a square planar arrangement.[2] In the solid state, the crystal structure of
bis(methioninato)copper(ll) has been shown to have a distorted octahedral coordination
around the copper atom. The methionine ligands coordinate in a trans configuration.
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Caption: Proposed molecular structure and coordination of the copper-methionine complex.

Conclusion

This technical guide has provided a comprehensive overview of the synthesis and
characterization of copper-methionine complexes. The detailed experimental protocols,
tabulated data, and visual workflows offer a practical resource for researchers in the field. The
characterization data collectively support the formation of a chelated complex where
methionine binds to copper(ll) through its amino and carboxylate groups, typically resulting in a
distorted octahedral or square planar geometry. This foundational knowledge is critical for the
further exploration of the biological activities and potential applications of this important class of
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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